N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]urea

• IUPAC Name: 1-(3-acetylphenyl)-3-[1-(1,3-benzodioxol-5-yl)ethyl]urea
• InChI: InChI=1S/C18H18N2O4/c1-11(13-6-7-16-17(9-13)24-10-23-16)19-18(22)20-15-5-3-4-14(8-15)12(2)21/h3-9,11H,10H2,1-2H3,(H2,19,20,22)
• InChI Key: FHUSTLFVYWJVAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCO2)NC(=O)NC3=CC=CC(=C3)C(=O)C
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol
• Solubility: 6.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]urea, commonly known as AEPU, is a synthetic compound that has been studied for its potential applications in scientific research. AEPU is a member of the urea family of compounds, which have been widely used in pharmaceuticals and other industries. In

Mechanism of Action

AEPU's mechanism of action is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. AEPU has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. AEPU has also been shown to modulate the activity of various signaling pathways such as the nuclear factor-kappa B (NF-κB) pathway, which plays a role in inflammation and cell survival.
Biochemical and Physiological Effects:
AEPU has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. AEPU has also been shown to have antioxidant properties, which may help protect cells from oxidative damage. In addition, AEPU has been shown to have antitumor properties, which may help inhibit the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

AEPU has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. AEPU is also stable under various conditions, which makes it suitable for long-term storage. However, there are also limitations to using AEPU in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to interpret experimental results. In addition, AEPU may have off-target effects, which can complicate data analysis.

Future Directions

There are several future directions for research on AEPU. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, AEPU could be studied for its potential use in combination therapies with other compounds. Finally, future research could focus on developing more efficient synthesis methods for AEPU.
In conclusion, AEPU is a synthetic compound that has been studied for its potential applications in scientific research. It has been shown to have antitumor, anti-inflammatory, and antioxidant properties, and has been studied for its potential use in treating neurodegenerative diseases. Although there are limitations to using AEPU in lab experiments, there are also several future directions for research on this compound.

Scientific Research Applications

AEPU has been studied for its potential applications in various scientific research fields such as medicinal chemistry, biochemistry, and pharmacology. AEPU has been shown to have antitumor, anti-inflammatory, and antioxidant properties. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.